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Compound of Interest

Compound Name:
2-(2'-N-Boc-hydrazino)benzoic

acid

Cat. No.: B111981 Get Quote

Introduction

2-(2'-N-Boc-hydrazino)benzoic acid, also known as 2-(N'-tert-Butoxycarbonyl-hydrazino)-

benzoic acid, is a versatile chemical intermediate with significant applications in pharmaceutical

research and medicinal chemistry.[1][2] The presence of a tert-butyloxycarbonyl (Boc)

protecting group on the hydrazine moiety enhances the compound's stability and modulates its

reactivity, making it a valuable building block in organic synthesis.[1][2][3] This guide provides a

comprehensive overview of its chemical properties, experimental protocols, and key

applications for researchers and professionals in drug development.

Core Chemical Properties
The fundamental physicochemical properties of 2-(2'-N-Boc-hydrazino)benzoic acid are

summarized below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value Source(s)

CAS Number 155290-47-4 [1][4]

Molecular Formula C₁₂H₁₆N₂O₄ [1][4][5]

Molecular Weight 252.27 g/mol [1][4][5]

Appearance
Off-white to light brown or

brown solid
[1][6]

Purity ≥ 95% (by HPLC) [1][2]

Predicted Density 1.262 ± 0.06 g/cm³ [6]

Predicted pKa 3.62 ± 0.36 [5][6]

Storage Conditions 0-8 °C [1][6]

Reactivity and Applications
2-(2'-N-Boc-hydrazino)benzoic acid's unique structure makes it a crucial intermediate in

several advanced chemical applications.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various

pharmaceuticals.[1] The Boc-protected hydrazine group can participate in reactions to form

hydrazone derivatives, which are significant in the development of therapeutic compounds,

including potential anti-cancer agents.[1][2][3]

Bioactive Molecules and Drug Discovery: The compound serves as a valuable precursor for

creating more complex bioactive molecules, contributing significantly to advancements in

medicinal chemistry.[1][2][3]

Bioconjugation: It is employed in bioconjugation processes, which involve attaching

biomolecules to other molecules or surfaces. This is critical for developing advanced drug

delivery systems and diagnostic tools.[1][2]

Coordination Chemistry: Its ability to form stable complexes with metal ions opens up

applications in the fields of coordination chemistry and catalysis.[1][2][3]
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Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 2-(2'-N-Boc-
hydrazino)benzoic acid are outlined below.

Synthesis Protocol: Boc Protection of 2-
Hydrazinobenzoic Acid
This protocol describes a general method for the N-Boc protection of a hydrazinobenzoic acid,

adapted from procedures for analogous compounds.[7][8] The reaction involves the treatment

of 2-hydrazinobenzoic acid with di-tert-butyl dicarbonate (Boc₂O).

Dissolution: Dissolve 2-hydrazinobenzoic acid (1 equivalent) in a suitable solvent mixture,

such as 1,4-dioxane and water.[7][8]

Basification: Add an aqueous base, like 1 M sodium hydroxide, to the solution to facilitate the

reaction.

Reagent Addition: Cool the mixture in an ice bath (0 °C). Add di-tert-butyl dicarbonate (1.2 to

2 equivalents) portion-wise to the stirred solution.[7][8]

Reaction: Allow the reaction to stir at 0 °C for approximately 1 hour, then let it warm to room

temperature and stir overnight.[7]

Work-up and Extraction:

Dilute the reaction mixture with a suitable organic solvent like ethyl acetate.[7]

Transfer the mixture to a separatory funnel and perform aqueous extractions.

Acidify the combined aqueous layers with a strong acid (e.g., 12 M HCl) until a precipitate

forms.[7]

Extract the product from the acidified aqueous layer using ethyl acetate (e.g., 3 times).[7]

Purification:

Combine the organic layers and wash with brine.[7][8]
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[7][8][9]

Filter the drying agent and concentrate the solution under reduced pressure to yield the

crude product.[7][9]

Further purify the solid by recrystallization from a solvent system like ethyl acetate/hexane

to obtain pure 2-(2'-N-Boc-hydrazino)benzoic acid.[8]

Analytical Characterization
High-Performance Liquid Chromatography (HPLC): Purity is typically assessed using

reverse-phase HPLC.[1][2] A C18 column is often used with a gradient elution system

involving mobile phases like acetonitrile and water, often with an acid modifier such as

phosphoric acid.[10] Detection is commonly performed using a UV detector.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

confirm the chemical structure.[11] The spectra would show characteristic peaks for the

aromatic protons, the protons of the Boc group (a singlet around 1.4 ppm), and the N-H

protons.[8]

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional

groups. Expected characteristic absorption bands include N-H stretching, C=O stretching

from both the carboxylic acid and the carbamate (Boc group), and aromatic C-H and C=C

stretching.[8][11]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

compound (252.27 g/mol ).[11]

Visualized Workflow: Synthesis and Purification
The following diagram illustrates the logical workflow for the synthesis and purification of 2-(2'-
N-Boc-hydrazino)benzoic acid.

Reactants:
- 2-Hydrazinobenzoic Acid
- Boc Anhydride (Boc₂O)

- Base (e.g., NaOH)

Boc Protection Reaction
(Dioxane/Water, 0°C to RT)

1. Mix Aqueous Work-up
& Acidification (HCl)

2. Quench Solvent Extraction
(Ethyl Acetate)

3. Isolate
Drying & Concentration

(Na₂SO₄ / MgSO₄,
Rotary Evaporation)

4. Dry Recrystallization
(EtOAc/Hexane)

5. Purify Pure Product:
2-(2'-N-Boc-hydrazino)benzoic acid

6. Yield
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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